Cas no 955399-62-9 (Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate)

• Product Name: Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate
• CAS No: 955399-62-9
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5032650
• PubChem ID: 57960695
• Update Time: 2025-06-11

Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-(4-pyridazinyl)-, ethyl ester
• Ethyl 2-(4-pyridazinyl)-4-thiazolecarboxylate (ACI)
• 955399-62-9
• CS-0101428
• ethyl 2-(pyridazin-4-yl)-1,3-thiazole-4-carboxylate
• DB-429857
• ethyl 2-pyridazin-4-yl-1,3-thiazole-4-carboxylate
• SCHEMBL3435162
• E81213
• Ethyl 2-(4-pyridazinyl)-4-thiazolecarboxylate

• Inchi： 1S/C10H9N3O2S/c1-2-15-10(14)8-6-16-9(13-8)7-3-4-11-12-5-7/h3-6H,2H2,1H3
• InChI Key： DVPOCZWBLIUTGM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1=CN=NC=C1

Computed Properties

• Exact Mass: 235.042
• Monoisotopic Mass: 235.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.2

Additional information on Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate

Recent Advances in the Study of Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate (CAS: 955399-62-9)

Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate (CAS: 955399-62-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

The compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of both pyridazine and thiazole rings in its structure enhances its ability to interact with various biological targets, making it a promising candidate for further investigation. Recent synthetic approaches have focused on optimizing the yield and purity of Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate, with particular emphasis on green chemistry principles to reduce environmental impact.

In terms of pharmacological research, studies have explored the compound's mechanism of action and its potential as a lead molecule for drug development. Preliminary in vitro and in vivo assays have demonstrated its efficacy against specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, recent findings suggest that Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate exhibits inhibitory activity against certain cancer cell lines, with promising selectivity and low cytotoxicity toward normal cells.

Furthermore, structural modifications of the compound have been investigated to enhance its bioavailability and pharmacokinetic properties. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to identify key functional groups that contribute to its biological activity. These efforts have led to the development of analogs with improved potency and reduced side effects, paving the way for future clinical trials.

The compound's potential extends beyond oncology, with recent studies exploring its application in neurodegenerative diseases and infectious diseases. For example, its ability to modulate specific neurotransmitter systems has been investigated in the context of Alzheimer's disease, while its antimicrobial properties have been tested against drug-resistant bacterial strains. These multidisciplinary studies underscore the versatility of Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate as a scaffold for drug design.

In conclusion, Ethyl 2-(pyridazin-4-yl)thiazole-4-carboxylate (CAS: 955399-62-9) represents a promising candidate in the field of medicinal chemistry, with a growing body of research supporting its therapeutic potential. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its clinical applications. This brief highlights the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound for future drug development.